Cas no 80360-04-9 (Pyrido[2,3-d]pyrimidine-6-carboxaldehyde, 2,4-diamino-)

• Product name: Pyrido[2,3-d]pyrimidine-6-carboxaldehyde, 2,4-diamino-
• CAS No: 80360-04-9
• MF: C₈H₇N₅O
• MW: 189.174080133438
• CID: 705813
• PubChem ID: 10726310

Pyrido[2,3-d]pyrimidine-6-carboxaldehyde, 2,4-diamino- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-6-carboxaldehyde, 2,4-diamino-
• 2,4-diaminopyrido[2,3-d]pyrimidine-6-carbaldehyde
• SCHEMBL6303945
• DTXSID80443976
• 80360-04-9
• 2,4-Diaminopyrido[2,3-d]pyrimidine-6-carboxaldehyde
• UYUUMAIFLCHISV-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H7N5O/c9-6-5-1-4(3-14)2-11-7(5)13-8(10)12-6/h1-3H,(H4,9,10,11,12,13)
• InChI Key： UYUUMAIFLCHISV-UHFFFAOYSA-N
• SMILES： C1=C(C=NC2=NC(=NC(=C21)N)N)C=O

Computed Properties

• Exact Mass: 189.06505986g/mol
• Monoisotopic Mass: 189.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų